N-3-isoxazolyl-3,4,5-trimethoxybenzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C13H14N2O5/c1-17-9-6-8(7-10(18-2)12(9)19-3)13(16)14-11-4-5-20-15-11/h4-7H,1-3H3,(H,14,15,16)
• InChI Key: OFXGSJZYINJNIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NOC=C2
• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol

Description

N-3-isoxazolyl-3,4,5-trimethoxybenzamide, commonly referred to as ITB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ITB is a member of the benzamide family and is a white crystalline powder that is soluble in organic solvents. The compound has been synthesized using various methods and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of ITB is not fully understood, but studies have suggested that the compound may work by inhibiting the production of pro-inflammatory cytokines and enzymes. ITB has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic properties, ITB has been shown to have other biochemical and physiological effects. Studies have suggested that the compound may have neuroprotective properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. ITB has also been shown to have anti-tumor properties, making it a potential treatment for certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using ITB in lab experiments is that the compound is relatively easy to synthesize and purify. Additionally, ITB has been shown to be stable under a wide range of conditions, making it a useful tool for studying various biological processes. However, one limitation of using ITB in lab experiments is that the compound can be expensive to produce, which may limit its availability for some researchers.

Future Directions

There are several potential future directions for research involving ITB. One area of research involves further elucidating the compound's mechanism of action, which could lead to the development of more effective therapeutic agents. Additionally, studies could be conducted to explore the potential use of ITB in treating other conditions, such as autoimmune diseases and infectious diseases. Finally, researchers could explore the use of ITB in combination with other compounds to enhance its therapeutic effects.

Scientific Research Applications

ITB has been studied extensively for its potential applications in various fields. One of the most promising areas of research involves the compound's potential as a therapeutic agent. Studies have shown that ITB has anti-inflammatory and analgesic properties, making it a potential treatment for conditions such as arthritis and chronic pain.